Cas no 2138092-26-7 (3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138092-26-7
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 5748702
• PubChem ID: 165873093
• Update Time: 2025-05-24

3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161564
• 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-4,4-dimethylcyclohexan-1-ol
• 2138092-26-7

• Inchi： 1S/C14H24N2O/c1-5-13-15-10(2)9-16(13)12-8-11(17)6-7-14(12,3)4/h9,11-12,17H,5-8H2,1-4H3
• InChI Key： XMQDONKOEUAWJA-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C=C(C)N=C1CC

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-4,4-dimethylcyclohexan-1-ol

3-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)-4,4-Dimethylcyclohexan-1-Ol: A Comprehensive Overview

The compound 3-(2-Ethyl-4-Methyl-1H-imidazol-1-Yl)-4,4-Dimethylcyclohexan-1-Ol, with the CAS number 2138092-26-7, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of imidazole derivatives, which are known for their versatility and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a cyclohexanol backbone substituted with an imidazole ring, which introduces both steric and electronic effects that influence its reactivity and functionality.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry, particularly in the development of bioactive molecules. The imidazole ring in this compound is a key structural feature that contributes to its ability to act as a hydrogen bond donor or acceptor, making it suitable for interactions with biological targets. The substituents on the imidazole ring—specifically the ethyl and methyl groups—play a crucial role in modulating the compound's physicochemical properties, such as solubility, stability, and bioavailability.

The cyclohexanol backbone of this compound adds another layer of complexity to its structure. The cyclohexane ring provides a rigid framework that can influence the spatial arrangement of substituents, while the hydroxyl group introduces polarity. This combination makes the compound an interesting candidate for further exploration in drug design, where both rigidity and polarity are desirable traits for target binding.

One of the most promising applications of this compound lies in its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in the molecule offers opportunities for enantioselective reactions, which are critical in the production of enantiomerically pure compounds required by the pharmaceutical industry. Recent advancements in asymmetric catalysis have further underscored the importance of such chiral scaffolds in modern organic synthesis.

In addition to its synthetic applications, this compound has also been studied for its potential biological activities. Initial screening assays have suggested that it may exhibit antimicrobial or antioxidant properties, though further research is needed to validate these findings. The combination of an imidazole ring with a cyclohexanol backbone creates a unique chemical environment that could interact with biological systems in novel ways.

From a synthetic perspective, the construction of this compound involves a series of carefully designed steps that highlight modern organic chemistry techniques. The synthesis typically begins with the preparation of the imidazole ring through condensation reactions involving aldehydes or ketones with ammonia derivatives. Subsequent steps involve alkylation or acylation reactions to introduce the necessary substituents on both the imidazole ring and the cyclohexanol backbone.

The stereochemistry of this compound is another area of interest. The presence of multiple stereogenic centers requires precise control during synthesis to ensure high enantiomeric excess. Recent developments in stereochemical control, such as the use of chiral catalysts or auxiliary groups, have made it possible to achieve greater selectivity in these reactions.

Looking ahead, this compound represents an excellent platform for further exploration into the relationship between molecular structure and function. Its unique combination of structural features makes it a valuable tool for researchers seeking to understand how subtle changes in molecular architecture can lead to significant differences in biological activity or physical properties.

In conclusion, 3-(2-Ethyl-4-Methyl-1H-imidazol-1-Yl)-4,4-Dimethylcyclohexan-1-Ol is a multifaceted compound with immense potential across various scientific disciplines. Its complex structure offers numerous opportunities for both fundamental research and applied development. As our understanding of this molecule continues to grow, it is likely to play an increasingly important role in advancing our knowledge of organic chemistry and its applications.